Cas no 144881-94-7 (1,2-Propanedione, 1-(1-naphthalenyl)-)
144881-94-7 structure
Product Name:1,2-Propanedione, 1-(1-naphthalenyl)-
CAS No:144881-94-7
MF:C13H10O2
MW:198.217303752899
CID:1314499
PubChem ID:20314009
Update Time:2025-04-20
1,2-Propanedione, 1-(1-naphthalenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Propanedione, 1-(1-naphthalenyl)-
- 1-(naphthalen-1-yl)propane-1,2-dione
- SCHEMBL11585929
- 144881-94-7
-
- Inchi: 1S/C13H10O2/c1-9(14)13(15)12-8-4-6-10-5-2-3-7-11(10)12/h2-8H,1H3
- InChI Key: DDDYQSDDTYMOIX-UHFFFAOYSA-N
- SMILES: O=C(C(C)=O)C1C=CC=C2C=CC=CC2=1
Computed Properties
- Exact Mass: 198.0681
- Monoisotopic Mass: 198.068079557g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 270
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 34.1Ų
Experimental Properties
- PSA: 34.14
1,2-Propanedione, 1-(1-naphthalenyl)- Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
144881-94-7 (1,2-Propanedione, 1-(1-naphthalenyl)-) Related Products
- 3363-97-1(1,1'-(1,4-Phenylene)bis(2-phenylethane-1,2-dione))
- 82-86-0(Acenaphthenequinone)
- 6373-11-1(1,2-Aceanthrylenedione)
- 6217-22-7(Pyrene-4,5-dione)
- 134-81-6(diphenylethane-1,2-dione)
- 2235-15-6(1,2-dihydroacenaphthylen-1-one)
- 579-07-7(1-Phenylpropane-1,2-dione)
- 2431-00-7(4-Methylbenzil)
- 16208-20-1(1-Naphthylglyoxal hydrate)
- 3457-48-5(4,4'-Dimethylbenzil)
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